3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride
Overview
Description
3-(4-Fluorophenyl)-3-methylpyrrolidine hydrochloride (3-FPM-HCl) is an organic compound that is used as an active pharmaceutical ingredient in the form of a racemic mixture. It is a derivative of the pyrrolidine family of compounds, and it has recently been studied for its potential applications in the pharmaceutical industry.
Scientific Research Applications
3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride has been studied for its potential applications in the pharmaceutical industry. It has been found to have a high affinity for the serotonin transporter, and it has been used in the synthesis of novel serotonin transporter inhibitors. It has also been studied for its potential use in the treatment of depression and anxiety. In addition, 3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride has been studied for its potential use as an anti-inflammatory agent.
Mechanism of Action
The mechanism of action of 3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride is not yet fully understood. However, it is believed that it acts as an inhibitor of the serotonin transporter, which is responsible for the reuptake of serotonin from the synaptic cleft. This inhibition results in an increase in the amount of serotonin available in the synaptic cleft, which can lead to an increase in serotonin levels in the brain.
Biochemical and Physiological Effects
3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to increase serotonin levels in the brain, which can lead to an increase in mood and decreased anxiety. It has also been found to decrease inflammation, which can lead to a decrease in pain and discomfort. In addition, 3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride has been found to have a neuroprotective effect, which can help to protect the brain from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride has several advantages and limitations when used in lab experiments. One advantage is that it can be synthesized relatively easily and inexpensively. In addition, it has a high affinity for the serotonin transporter, and it can be used to synthesize novel serotonin transporter inhibitors. However, there are some limitations to its use in lab experiments. For example, it is a racemic mixture, which means that it is not possible to separate the enantiomers. In addition, the mechanism of action of 3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride is not yet fully understood, so it is difficult to predict how it will interact with other compounds.
Future Directions
The potential future directions for 3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride include further studies into its mechanism of action, potential uses in the treatment of depression and anxiety, and its potential use as an anti-inflammatory agent. In addition, further research could be done into the synthesis of novel serotonin transporter inhibitors using 3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride. Finally, further studies could be done into the potential neuroprotective effects of 3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride, and its potential use in the treatment of neurological disorders.
Synthesis Methods
The synthesis of 3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride involves the condensation of 4-fluorophenylacetonitrile with 3-methylpyrrolidine in the presence of sodium hydroxide. This reaction is carried out at a temperature of 100°C and a pressure of 1.5 atm. The resulting product is a racemic mixture of 3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride, which can be separated into its enantiomers using a chiral resolving agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride involves the reaction of 4-fluorobenzaldehyde with methylamine followed by cyclization with acetic anhydride to form 3-(4-fluorophenyl)-3-methylpyrrolidine. The resulting pyrrolidine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-fluorobenzaldehyde", "methylamine", "acetic anhydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-fluorobenzaldehyde is reacted with excess methylamine in ethanol to form 4-fluorophenylmethylamine.", "Step 2: Acetic anhydride is added to the reaction mixture and the resulting mixture is heated to form 3-(4-fluorophenyl)-3-methylpyrrolidine.", "Step 3: The pyrrolidine is then dissolved in hydrochloric acid and the resulting solution is evaporated to dryness to form 3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride." ] } | |
CAS RN |
1803591-50-5 |
Product Name |
3-(4-fluorophenyl)-3-methylpyrrolidine hydrochloride |
Molecular Formula |
C11H15ClFN |
Molecular Weight |
215.7 |
Purity |
93 |
Origin of Product |
United States |
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